2-Oxazolemethanamine, 5-(4-chlorophenyl)-, monohydrochloride

• CAS No.: 64639-74-3
• Molecular Formula: C10H10Cl2N2O
• Molecular Weight: 245.10 g/mol
• IUPAC Name: [5-(4-chlorophenyl)-1,3-oxazol-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H9ClN2O.ClH/c11-8-3-1-7(2-4-8)9-6-13-10(5-12)14-9;/h1-4,6H,5,12H2;1H
• InChI Key: CLPDHIHTDZEVBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(O2)CN)Cl.Cl

Description

2-Oxazolemethanamine, 5-(4-chlorophenyl)-, monohydrochloride is a useful research compound. Its molecular formula is C10H10Cl2N2O and its molecular weight is 245.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.4 g of N-[5-(4-chlorophenyl)-2-oxazolyl]methylphthalimide and 0.55 g of 100% hydrazine hydrate in 50 ml of ethanol was heated at reflux for one hour. At the end of this period, the formed precipitate was filtered off, and the filtrate was evaporated to dryness in vacuo. The residue was shaken with 2N HCl - chloroform and the 2N HCl - layer was evaporated to dryness under vacuo. The residue was recrystallized from ethanol to give 1.9 g (78 percent) of 2-aminomethyl-5-(4-chlorophenyl) oxazole hydrochloride, M.P. 200° C (decomposition).